Phosphinecarboxylic acid, dimethoxy-, 4-methylphenyl ester, oxide

• CAS RN: 72305-97-6
• Molecular Formula: C10H13O5P
• Molecular Weight: 244.18 g/mol
• IUPAC Name: (4-methylphenyl) dimethoxyphosphorylformate
• InChI: InChI=1S/C10H13O5P/c1-8-4-6-9(7-5-8)15-10(11)16(12,13-2)14-3/h4-7H,1-3H3
• InChI Key: YHCKQPDMBOBZBH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OC(=O)P(=O)(OC)OC

Description

Phosphinecarboxylic acid, dimethoxy-, 4-methylphenyl ester, oxide is a useful research compound. Its molecular formula is C10H13O5P and its molecular weight is 244.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

From 10.3 g (85 mmole) of trimethylphosphite and 10.3 g (60 mmole) of p-tolyl chloroformate (prepared according to M. J. Zabik and R. D. Schuetz, J. Org. Chem. 32 (1967) 300). (100° C., 2 hours). Yield 93%. Bp0.2 131° C., nD20 1.4972.

Synthesis routes and methods II

Procedure details

From 10.3 g (85 mmole) of trimethylphosphite and 10.3 g (60 mmole) of p-tolyl chloroformate (prepared according to M. J. Zabik and R. D. Scheutz J. Org. Chem. 32 (1967) 300). (100°, 2 hours) yield 93%. B.p.0.2 131°, nD20 1.4972. Analysis for C10H13O5P. Found (calculated): C 49.37 (49.18). H 5.53 (5.36), P 11.71 (12.69). NMR (CDCl3)δ: 2.40 (CH3), 3.92 and 4.12 (CH3O), 6.97-7.37 (aromatic protons).